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Compound of Interest

Compound Name: 2-Thiophenecarbonitrile

Cat. No.: B031525 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the proper

disposal of 2-Thiophenecarbonitrile (CAS No. 1003-31-2).

Immediate Safety and Handling Precautions:

2-Thiophenecarbonitrile is a hazardous chemical requiring careful handling in a well-

ventilated laboratory, preferably within a chemical fume hood.[1][2] It is classified as a

flammable liquid and is harmful if swallowed, in contact with skin, or inhaled.[1][3] It also

causes skin irritation and serious eye damage.[1][3][4]

Personal Protective Equipment (PPE): When handling 2-Thiophenecarbonitrile, the following

personal protective equipment should be used:

Eye/Face Protection: Safety goggles and a face shield.[4]

Skin Protection: Chemical-resistant gloves (e.g., Viton or Butyl Rubber) and a lab coat.[5]

Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK

(EN14387)) if inhalation risk is present.[4]

First Aid Measures:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids, and seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation persists,

call a physician.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

Quantitative Data Summary
Property Value Source

CAS Number 1003-31-2 [1]

Molecular Formula C5H3NS [3][4]

Molecular Weight 109.15 g/mol [3]

Boiling Point 192 °C (lit.) [4]

Density 1.172 g/mL at 25 °C (lit.) [4]

Flash Point 53 °C (127.4 °F) - closed cup [4]

UN Number UN1992 [1]

Hazard Class 3 (Flammable Liquid) [1]

Subsidiary Hazard Class 6.1 (Toxic) [1]

Operational and Disposal Plan
The primary and mandated method for the disposal of 2-Thiophenecarbonitrile is through a

licensed hazardous waste disposal company.[5][6] Chemical waste generators are responsible

for correctly classifying waste and ensuring compliance with all local, regional, and national

regulations.[1]

Step-by-Step Disposal Guidance:
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Segregation: At the point of generation, segregate waste containing 2-
Thiophenecarbonitrile. This includes unused reagent, contaminated solvents, and

disposable labware (e.g., pipette tips, gloves). Do not mix this waste with non-hazardous

materials.[5]

Containerization: Use a designated, chemically compatible, and properly labeled hazardous

waste container. The container must be leak-proof and kept closed except when adding

waste.[5]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "2-Thiophenecarbonitrile". Include hazard pictograms for flammable and toxic

materials.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials such as strong oxidizing agents and strong

bases.[1]

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Accidental Release Measures: In case of a spill, remove all sources of ignition.[2] Use spark-

proof tools and explosion-proof equipment.[1] Absorb the spill with an inert absorbent material

(e.g., vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[1]

Note on Chemical Neutralization: No specific, validated experimental protocols for the chemical

neutralization or deactivation of 2-Thiophenecarbonitrile for routine disposal were found in the

reviewed safety data sheets. The recommended procedure is collection and disposal via a

licensed professional service. Attempting to neutralize the compound without a validated

protocol can be dangerous.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Thiophenecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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